Cas no 281221-72-5 (3-methylpyridine-2-sulfonyl chloride)

• Product Name: 3-methylpyridine-2-sulfonyl chloride
• CAS No: 281221-72-5
• MF: C₆H₆ClNO₂S
• MW: 191.635339260101
• MDL: MFCD16697740
• CID: 1433572
• PubChem ID: 12295461
• Update Time: 2025-05-20

3-methylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl chloride, 3-methyl-
• 3-methyl-pyridine-2-sulfonyl chloride
• 3-methylpyridine-2-sulfonyl chloride
• GS2904
• E79822
• EN300-274220
• 3-Methylpyridine-2-sulfonylchloride85%
• SCHEMBL1039344
• SRYKQBAZBAROTC-UHFFFAOYSA-N
• DB-339460
• 281221-72-5

• MDL： MFCD16697740
• Inchi： 1S/C6H6ClNO2S/c1-5-3-2-4-8-6(5)11(7,9)10/h2-4H,1H3
• InChI Key： SRYKQBAZBAROTC-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 190.98088
• Monoisotopic Mass: 190.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 47.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-methylpyridine-2-sulfonyl chloride

Research Briefing on 3-Methylpyridine-2-sulfonyl Chloride (CAS: 281221-72-5): Recent Advances and Applications

3-Methylpyridine-2-sulfonyl chloride (CAS: 281221-72-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of sulfonamide-based drugs, which are widely used as antibiotics, diuretics, and anticancer agents. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic benefits.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-methylpyridine-2-sulfonyl chloride as a building block for the synthesis of novel sulfonamide derivatives with potent inhibitory activity against carbonic anhydrase isoforms. The researchers employed a multi-step synthetic route, starting with the sulfonylation of 3-methylpyridine, followed by functional group modifications to enhance binding affinity and selectivity. The resulting compounds demonstrated promising in vitro and in vivo efficacy, suggesting potential applications in the treatment of glaucoma and certain cancers.

In another groundbreaking study, researchers utilized 3-methylpyridine-2-sulfonyl chloride to develop a series of sulfonylurea analogs with enhanced hypoglycemic activity. The study, published in Bioorganic & Medicinal Chemistry Letters, detailed the optimization of the sulfonylation reaction conditions to achieve higher yields and purity. The analogs exhibited superior binding to the SUR1 receptor, a key target in diabetes management, and showed improved pharmacokinetic profiles compared to existing therapies.

Beyond its pharmaceutical applications, 3-methylpyridine-2-sulfonyl chloride has also been investigated for its role in agrochemical development. A recent patent application disclosed its use in the synthesis of herbicidal sulfonamides with broad-spectrum activity against resistant weed species. The patent highlights the compound's versatility and its potential to address growing challenges in sustainable agriculture.

Mechanistic studies have further elucidated the reactivity of 3-methylpyridine-2-sulfonyl chloride, particularly its electrophilic properties and its ability to undergo nucleophilic substitution reactions with a variety of amines and alcohols. These insights have paved the way for the design of more efficient synthetic protocols and the discovery of new bioactive molecules.

In conclusion, 3-methylpyridine-2-sulfonyl chloride continues to be a valuable tool in chemical biology and drug discovery. Its diverse applications, coupled with recent advancements in synthetic methodologies, underscore its importance in the development of next-generation therapeutics and agrochemicals. Future research should focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging fields such as proteolysis-targeting chimeras (PROTACs).